Cas no 207738-02-1 (Benzoic acid,2,3,5,6-tetrafluoro-4-hydroxy-, hydrate (1:?))

• Product Name: Benzoic acid,2,3,5,6-tetrafluoro-4-hydroxy-, hydrate (1:?)
• CAS No: 207738-02-1
• MF: C₇H₄F₄O₄
• MW: 228.097876548767
• CID: 241909
• PubChem ID: 24862367
• Update Time: 2025-09-24

Benzoic acid,2,3,5,6-tetrafluoro-4-hydroxy-, hydrate (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,5,6-tetrafluoro-4-hydroxy-, hydrate (1:?)
• 2,3,5,6-tetrafluoro-4-hydroxybenzoic acid,hydrate
• 363855_ALDRICH
• ACMC-20aoi7
• AG-E-52444
• AGN-PC-00N6JF
• CTK4E5062
• MolPort-003-930-971
• 2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid hydrate, 96%
• 2,3,5,6-tetrafluoro-4-hydroxybenzoic acid (Tetrafluoro-4-hydroxybenzoic acid)
• 2, 3, 5, 6-tetrafluoro-4-hydroxybenzoic acid;hydrate
• HTFB-Linker
• DTXSID40544493
• J-007767
• 143201-17-6
• AC-20437
• 207738-02-1
• 2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid hydrate
• AKOS015888993
• SCHEMBL1285779
• 2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid--water (1/1)
• 2,3,5,6-tetrafluoro-4-hydroxybenzoic acid;hydrate
• MFCD00167247
• 2,3,5,6-TETRAFLUORO-4-HYDROXYBENZOIC ACI D HYDRATE, 96%
• 2,3,5,6-TETRAFLUORO-4-HYDROXYBENZOIC ACI D HYDRATE

• MDL： MFCD00167247
• Inchi： 1S/C7H2F4O3.H2O/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10;/h12H,(H,13,14);1H2
• InChI Key： BTXKLSXOHABRQQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(=O)O)F)F)O)F.O

Computed Properties

• Exact Mass: 228.00457125g/mol
• Monoisotopic Mass: 228.00457125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Melting Point: 104-107 °C (lit.)

Benzoic acid,2,3,5,6-tetrafluoro-4-hydroxy-, hydrate (1:?) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38